Cas no 70793-08-7 ((Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide)

(Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide structure
70793-08-7 structure
Product name:(Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide
CAS No:70793-08-7
MF:C58H109N3O3
MW:896.50436
CID:1746611
PubChem ID:165343682

(Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide Chemical and Physical Properties

Names and Identifiers

    • (Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide
    • (9Z)-N,N-<wbr>
    • 9-octadec<wbr>
    • LogP
    • 70793-08-7
    • DTXSID301146107
    • (9Z)-N,N-Bis[2-[[(9Z)-1-oxo-9-octadecen-1-yl]amino]ethyl]-9-octadecenamide
    • Inchi: InChI=1S/C58H109N3O3/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-56(62)59-52-54-61(58(64)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)55-53-60-57(63)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30H,4-24,31-55H2,1-3H3,(H,59,62)(H,60,63)/b28-25-,29-26-,30-27-
    • InChI Key: YPHKWKHTBXARJX-IUPFWZBJSA-N
    • SMILES: CCCCCCCCC=CCCCCCCCC(=O)NCCN(CCNC(=O)CCCCCCCC=CCCCCCCCC)C(=O)CCCCCCCC=CCCCCCCCC

Computed Properties

  • Exact Mass: 895.84747
  • Monoisotopic Mass: 895.84689435g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 51
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.5Ų
  • XLogP3: 20.8

Experimental Properties

  • PSA: 78.51

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